
Personal protective equipment for handling
EPZ015666

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: EPZ015666

Cat. No.: B607352 Get Quote

Essential Safety and Handling Guide for
EPZ015666
FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

EPZ015666, a potent and selective inhibitor of protein arginine methyltransferase 5 (PRMT5).

Adherence to these guidelines is essential to ensure personnel safety and maintain a secure

laboratory environment.

Compound Identification and Properties
A clear understanding of the chemical and physical properties of EPZ015666 is fundamental for

safe handling.
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Property Value

Formal Name

N-[(2S)-3-(3,4-dihydro-2(1H)-isoquinolinyl)-2-

hydroxypropyl]-6-(3-oxetanylamino)-4-

pyrimidinecarboxamide[1]

Synonyms GSK3235025[1]

CAS Number 1616391-65-1[1]

Molecular Formula C₂₀H₂₅N₅O₃[1]

Molecular Weight 383.4 g/mol [1]

Appearance Solid powder

Solubility
Soluble in DMSO (up to 100 mM) and ethanol

(up to 50 mM).

Storage
Store at -20°C for long-term stability. Shipped at

room temperature.[1]

Stability ≥ 4 years when stored as directed.[1]

Hazard Identification and Personal Protective
Equipment (PPE)
EPZ015666 is a potent bioactive compound. While specific toxicity data is limited, it should be

handled with care, assuming high potency and potential for biological effects upon exposure.

The following PPE is mandatory when handling this compound.
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PPE Category Specification Rationale

Hand Protection
Nitrile gloves (double-gloving

recommended)

To prevent skin contact and

absorption. Double-gloving

provides an additional barrier.

Eye Protection
Safety glasses with side

shields or safety goggles

To protect eyes from splashes

or airborne particles of the

compound.

Body Protection A properly fitted lab coat
To protect skin and personal

clothing from contamination.

Respiratory Protection
A NIOSH-approved respirator

(e.g., N95)

Recommended when handling

large quantities of the powder

or when there is a risk of

aerosolization.

Safe Handling and Operational Workflow
A systematic approach to handling EPZ015666 is crucial to minimize exposure risk. The

following workflow outlines the essential steps for preparing a stock solution.
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Workflow for Safe Handling of EPZ015666

Preparation

Compound Handling

Dissolution

Cleanup and Disposal

Don appropriate PPE

Prepare designated workspace in a fume hood

Tare balance with a weigh boat

Carefully weigh the desired amount of EPZ015666

Record the exact weight

Transfer the compound to an appropriate vial

Add the appropriate solvent (e.g., DMSO) to the vial

Vortex or sonicate until fully dissolved

Label the stock solution clearly

Decontaminate all surfaces and equipment

Dispose of all contaminated waste in designated hazardous waste containers

Remove and dispose of PPE correctly
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Caption: A step-by-step workflow for the safe handling and preparation of EPZ015666 stock

solutions.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Preparation: Put on all required PPE as specified in the table above. Prepare a clean and

decontaminated workspace within a chemical fume hood.

Weighing: Tare a clean, static-free weigh boat on a calibrated analytical balance. Carefully

weigh out 3.83 mg of EPZ015666 powder.

Transfer: Gently transfer the weighed powder into a sterile, appropriately sized vial (e.g., a

1.5 mL microcentrifuge tube).

Dissolution: Add 1 mL of anhydrous DMSO to the vial.

Mixing: Secure the vial cap and vortex the solution until the solid is completely dissolved.

Gentle warming or sonication may be used to aid dissolution if necessary.

Labeling and Storage: Clearly label the vial with the compound name, concentration, solvent,

and date of preparation. Store the stock solution at -20°C.

Disposal Plan
Proper disposal of EPZ015666 and associated waste is critical to prevent environmental

contamination and accidental exposure.
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Waste Type Disposal Procedure

Unused Solid Compound
Dispose of as hazardous chemical waste in a

clearly labeled, sealed container.

Contaminated Labware (e.g., weigh boats,

pipette tips)

Place in a designated hazardous waste

container immediately after use.

Stock Solutions
Collect in a sealed, labeled hazardous waste

container for organic solvents.

Contaminated PPE (e.g., gloves)

Remove and place in a designated hazardous

waste bag within the fume hood before exiting

the work area.

All waste must be disposed of in accordance with local, state, and federal regulations. Consult

your institution's Environmental Health and Safety (EHS) department for specific guidelines.

Emergency Procedures
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Situation Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation
Move to fresh air. If breathing is difficult, provide

oxygen. Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. If the spill is small and you

are trained to handle it, use an appropriate

absorbent material and decontaminate the area.

For large spills, contact your institution's EHS

department immediately.

By adhering to these safety protocols, researchers can minimize the risks associated with

handling the potent PRMT5 inhibitor EPZ015666 and ensure a safe and productive research

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b607352#personal-protective-equipment-for-handling-
epz015666]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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